molecular formula C22H17N3O4S B11132551 3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate

3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate

Cat. No.: B11132551
M. Wt: 419.5 g/mol
InChI Key: IMIAIFBKNQEICI-SSZQZOOLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate features a thiazolo[3,2-b][1,2,4]triazol-6-one core with two critical substituents:

  • A (Z)-configured methylene group linked to a phenyl acetate moiety.
  • An (E)-configured 4-methoxyphenyl ethenyl group at position 2 of the thiazolo-triazole ring.

This structure combines electron-donating (methoxy) and lipophilic (phenyl acetate) groups, which may influence its solubility, stability, and biological interactions.

Properties

Molecular Formula

C22H17N3O4S

Molecular Weight

419.5 g/mol

IUPAC Name

[3-[(Z)-[2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]phenyl] acetate

InChI

InChI=1S/C22H17N3O4S/c1-14(26)29-18-5-3-4-16(12-18)13-19-21(27)25-22(30-19)23-20(24-25)11-8-15-6-9-17(28-2)10-7-15/h3-13H,1-2H3/b11-8+,19-13-

InChI Key

IMIAIFBKNQEICI-SSZQZOOLSA-N

Isomeric SMILES

CC(=O)OC1=CC=CC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)OC)S2

Canonical SMILES

CC(=O)OC1=CC=CC(=C1)C=C2C(=O)N3C(=NC(=N3)C=CC4=CC=C(C=C4)OC)S2

Origin of Product

United States

Biological Activity

The compound 3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate is a complex organic molecule that has garnered interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including its synthesis, mechanisms of action, and therapeutic applications.

Chemical Structure

The molecular formula of the compound is C19H18N4O3SC_{19}H_{18}N_4O_3S, which indicates the presence of multiple functional groups that may contribute to its biological activity. The structural complexity includes a thiazole ring and a triazole moiety, both of which are known to exhibit various pharmacological effects.

Antimicrobial Properties

Research has indicated that compounds containing thiazole and triazole rings often exhibit antimicrobial activity . For instance, thiazolo[3,2-b][1,2,4]triazoles have been reported to show effectiveness against a range of bacterial strains. A study highlighted the synthesis of similar compounds that demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria .

Anticancer Activity

The compound's structure suggests potential anticancer properties . Thiazole derivatives have been explored for their ability to inhibit cancer cell proliferation. A review on thiazolo[3,2-a]benzimidazoles noted their promising anticancer activities and the mechanisms involving apoptosis induction in cancer cells .

Enzyme Inhibition

Thiazole-based compounds have also been studied for their role as enzyme inhibitors. For example, some derivatives have shown inhibition of specific enzymes linked to cancer progression and microbial resistance. The inhibition of enzymes such as dihydrofolate reductase has been documented in similar thiazole derivatives .

Case Studies

  • Antibacterial Screening : A set of thiazole derivatives was synthesized and screened for antibacterial activity. The results indicated that modifications at the phenyl ring significantly enhanced the activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) were determined to be as low as 25 µg/mL for some derivatives .
  • Anticancer Efficacy : In vitro studies using human cancer cell lines revealed that certain derivatives exhibited IC50 values in the micromolar range. For instance, a related compound showed an IC50 of 16.23 µM against U937 cells, highlighting its potential as a lead compound for further development in cancer therapy .

The biological activities of this compound can be attributed to several mechanisms:

  • Cell Cycle Arrest : Compounds with similar structures have been shown to induce cell cycle arrest in various cancer cell lines.
  • Apoptosis Induction : The activation of apoptotic pathways has been observed in studies involving thiazole derivatives.
  • Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds can induce oxidative stress in microbial cells, leading to cell death.

Scientific Research Applications

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions that include the formation of thiazole and triazole rings. Such synthetic routes often utilize starting materials like 4-methoxyphenyl derivatives and various acylating agents to achieve the desired molecular structure. Characterization is commonly performed using techniques such as:

  • Nuclear Magnetic Resonance (NMR) : To determine the structure and confirm the presence of functional groups.
  • Mass Spectrometry (MS) : To ascertain molecular weight and purity.
  • X-ray Crystallography : For elucidating the three-dimensional arrangement of atoms within the molecule.

Biological Activities

Recent studies have highlighted the biological significance of compounds containing thiazole and triazole moieties. These compounds exhibit a range of pharmacological properties:

  • Antimicrobial Activity : Compounds similar to 3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate have demonstrated significant antibacterial and antifungal activities. For instance, derivatives have shown effectiveness against resistant strains of bacteria such as Staphylococcus aureus and Escherichia coli .
  • Anticancer Properties : Research indicates that thiazolo-triazole derivatives can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. The mechanism often involves the modulation of key signaling pathways involved in cell survival .
  • Enzyme Inhibition : Some derivatives have been studied for their ability to inhibit enzymes like leucyl-tRNA synthetase, which is crucial for protein synthesis in bacteria. This inhibition can lead to antibacterial effects .

Industrial Applications

Beyond medicinal uses, compounds like 3-[(Z)-{2-[(E)-2-(4-methoxyphenyl)ethenyl]-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}methyl]phenyl acetate may find applications in:

  • Agricultural Chemicals : Their antimicrobial properties suggest potential use as fungicides or bactericides in agricultural settings.
  • Material Science : The unique structural features may allow incorporation into polymer matrices for enhanced material properties or as additives that impart specific functionalities.

Case Study 1: Antimicrobial Efficacy

A study published in Molecules evaluated a series of thiazolo-triazole derivatives for their antimicrobial properties. The results indicated that specific substitutions on the phenyl ring significantly enhanced activity against both Gram-positive and Gram-negative bacteria .

Case Study 2: Anticancer Activity

In another investigation focusing on anticancer activity, a derivative similar to the target compound was tested against several cancer cell lines. The findings revealed that it induced apoptosis through caspase activation pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

Key analogs from the literature include:

Table 1: Substituent and Stereochemical Comparisons
Compound ID Core Structure R1 (Position 2) R2 (Methylene Group) Stereochemistry Key Properties/Activity
Target Compound Thiazolo-triazol-6-one 4-Methoxyphenyl ethenyl Phenyl acetate Z (methylene), E (ethenyl) Hypothesized enhanced solubility due to methoxy group
4-[(E)-(2-(4-Methylphenyl)-6-oxo...) () Thiazolo-triazol-6-one 4-Methylphenyl Phenyl acetate E Higher lipophilicity (methyl vs. methoxy)
[4-[(Z)-2-(4-Ethoxyphenyl)...] () Thiazolo-triazol-6-one 4-Ethoxyphenyl 2-Methoxyphenyl acetate Z Increased steric bulk (ethoxy)
2h (Anticancer Derivative) () Thiazolo-triazol-6-one 4-Chlorophenyl N-(4-chlorophenyl)acetamide Z Anticancer activity (IC50 values pending)
[2-Ethoxy-4-[(E)-(4-propoxyphenyl)...] () Thiazolo-triazol-6-one 4-Propoxyphenyl 2-Ethoxyphenyl acetate E Extended alkyl chain (propoxy)
Key Observations:
  • Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s 4-methoxy group (electron-donating) may improve solubility compared to methyl (neutral) or chloro (electron-withdrawing) substituents .
  • Stereochemistry : The (Z)-methylene configuration in the target compound and ’s analog likely induces distinct molecular planarity compared to (E)-isomers (e.g., ), affecting π-π stacking or receptor binding .

Physical and Spectral Properties

Table 2: Physicochemical and Spectroscopic Data
Compound ID Molecular Weight (g/mol) Melting Point (°C) LCMS (m/z) 1H-NMR Features (δ, ppm)
Target Compound ~503.5 (calculated) Not reported Not reported Expected peaks: 3.8 (OCH3), 2.1 (OAc), 6.8–7.5 (aromatic)
2h () 449.0 224–226 449 [M+H]+ 2.1 (OAc), 7.2–7.8 (chlorophenyl)
() 437.1 Not reported Not reported 1.4 (CH3CH2O), 3.8 (OCH3), 2.0 (OAc)
Notes:
  • The target compound’s molecular weight (~503.5 g/mol) exceeds analogs due to the phenyl acetate and methoxy groups.
  • LCMS data for ’s 2h (m/z 449) confirms stability under ESI+ conditions, suggesting similar behavior for the target compound .

Q & A

Basic Research Questions

Q. What are the key synthetic challenges in preparing this compound, and how are they addressed?

  • Answer : The synthesis involves multi-step reactions, including cyclization of thiazolo-triazole cores and stereochemical control of Z/E isomers. Key challenges include:

  • Purification : Use of recrystallization (ethanol/water mixtures) and HPLC to isolate intermediates and final products .
  • Isomer control : Solvent polarity (e.g., glacial acetic acid) and temperature (reflux at 70–80°C) influence Z/E ratios. Stereochemical outcomes are validated via 1H^1H-NMR coupling constants .
  • Functional group compatibility : Protecting groups (e.g., acetyl esters) prevent undesired side reactions during heterocycle formation .

Q. Which spectroscopic techniques are critical for confirming the compound’s structure?

  • Answer :

  • 1H^1H-NMR and 13C^{13}C-NMR : Assign signals for vinyl protons (δ 6.8–7.5 ppm) and carbonyl groups (δ 165–175 ppm) to confirm conjugation and stereochemistry .
  • IR Spectroscopy : Detect characteristic absorptions for C=O (1680–1720 cm1^{-1}) and C=N (1600–1650 cm1^{-1}) bonds .
  • HPLC : Ensure >95% purity by reverse-phase chromatography with UV detection at 254 nm .

Q. What is the role of catalysts like Bleaching Earth Clay in synthesis?

  • Answer : Bleaching Earth Clay (pH 12.5) acts as a heterogeneous catalyst in PEG-400 medium, accelerating nucleophilic substitutions (e.g., thioether formation) by activating chloro intermediates. This reduces reaction times from hours to minutes .

Advanced Research Questions

Q. How can computational methods predict the biological activity of this compound?

  • Answer : Molecular docking (e.g., AutoDock Vina) with fungal 14-α-demethylase (PDB:3LD6) identifies binding poses. Key findings:

  • The thiazolo-triazole core forms π-π interactions with heme cofactors (binding energy: −9.2 kcal/mol) .
  • Methoxyphenyl substituents enhance hydrophobic pocket occupancy, suggesting antifungal potential. Follow-up assays (e.g., MIC against Candida albicans) validate predictions .

Q. How can contradictory reaction yields from different synthetic routes be resolved?

  • Answer : Systematic DoE (Design of Experiments) optimizes variables:

  • Solvent effects : Polar aprotic solvents (DMF) improve cyclization yields (75%) vs. toluene (45%) due to better intermediate solubility .
  • Catalyst loading : 10 wt% Bleaching Earth Clay maximizes thioether formation (yield: 82%) without side products .
  • Statistical modeling (e.g., ANOVA) identifies critical factors (p < 0.05) for reproducibility .

Q. What strategies optimize the Z/E isomer ratio during synthesis?

  • Answer :

  • Light-controlled reactions : UV irradiation (365 nm) shifts equilibrium toward the Z isomer via photoinduced electron transfer .
  • Steric hindrance : Bulky substituents (e.g., 4-methoxyphenyl) favor the E configuration by destabilizing Z transition states. Ratios are quantified via 1H^1H-NMR integration .

Q. How can derivatives be designed to enhance bioactivity?

  • Answer :

  • Substituent modulation : Introducing electron-withdrawing groups (e.g., -NO2_2) at the phenyl acetate moiety increases antifungal potency (IC50_{50}: 1.2 μM vs. 4.5 μM for parent compound) .
  • Hybrid scaffolds : Fusion with benzimidazole (e.g., compound 9e in ) improves membrane permeability (logP: 3.8 vs. 2.1) and target engagement .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.